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Compound of Interest

Compound Name: Ethyl isostearate

Cat. No.: B118854

An In-depth Technical Guide to the Physicochemical Properties of Ethyl Isostearate for
Research Applications

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of ethyl isostearate, an important fatty acid ester utilized in a variety of research
and industrial applications. This document details its chemical characteristics, presents
guantitative data in a structured format, outlines relevant experimental protocols for property
determination, and explores its applications, particularly within the realms of cosmetics and
pharmaceuticals.

Core Physicochemical Properties of Ethyl
Isostearate

Ethyl isostearate (CAS No: 158760-40-8) is the ethyl ester of isostearic acid, a branched-
chain saturated fatty acid.[1][2] Its branched nature imparts distinct physical properties
compared to its linear isomer, ethyl stearate, most notably its liquid state at room temperature
and low viscosity.[1] These characteristics make it a valuable ingredient in formulations
requiring a light, non-greasy feel and high spreadability.[2][3]

Quantitative Data Summary
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The key physicochemical properties of ethyl isostearate are summarized in the table below for

easy reference and comparison.

Property Value Reference(s)
Molecular Formula C20H4002 [1112114]
Molecular Weight 312.53 g/mol [1][2][4]
IUPAC Name et 16 [1]
methylheptadecanoate
Appearance Clear, oily liquid [2]
Boiling Point 213-215°C @ 15 mmHg [1]
Melting Point Liquid at room temperature [1]
Density 0.880 - 0.900 g/cm3 [1][5]
Flash Point ~204 °C (closed cup) [1]
Insoluble in water; Soluble in
Solubility ethyl ether and other organic [2][6]

solvents.

Synthesis and Chemical Structure

Ethyl isostearate is synthesized through the esterification of isostearic acid with ethanol.[1]

This reaction is a fundamental process in organic chemistry, typically catalyzed by an acid.
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Caption: Synthesis of Ethyl Isostearate via Esterification.

Experimental Protocols for Property Determination

Accurate determination of physicochemical properties is critical for formulation development
and quality control. Below are detailed methodologies for key experiments.

Determination of Solubility (Shake-Flask Method)

The shake-flask method, as described in OECD Test Guideline 105, is a standard procedure for
determining the solubility of a substance in a given solvent.[7]

Methodology:

o Preparation: An excess amount of ethyl isostearate is added to a known volume of the
solvent (e.g., water, ethanol) in a flask.

o Equilibration: The flask is sealed and agitated at a constant temperature for a sufficient
period to allow for equilibrium to be reached (typically 24-48 hours).
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e Separation: The mixture is allowed to stand, and the undissolved portion is separated from
the saturated solution by centrifugation and subsequent filtration through an inert filter (e.g.,
PTFE).[8]

e Quantification: The concentration of ethyl isostearate in the clear, saturated filtrate is
determined using an appropriate analytical technique, such as Gas Chromatography (GC).

[8]

e Reporting: Solubility is reported in units such as mg/mL or mol/L at the specified
temperature.[8]

Caption: Experimental Workflow for Solubility Determination.

Determination of Viscosity (Capillary Viscometer
Method)

The kinematic viscosity of liquids like ethyl isostearate can be precisely measured using a
calibrated capillary viscometer, following a standard method such as ASTM D445.[9]

Methodology:

Instrument Setup: A calibrated Ubbelohde or similar capillary viscometer is selected. The
instrument is cleaned, dried, and mounted vertically in a constant-temperature bath.[10]

o Sample Loading: A specific volume of the ethyl isostearate sample is introduced into the
viscometer.

o Temperature Equilibration: The sample is allowed to reach thermal equilibrium with the
constant-temperature bath (e.g., 40 °C or 100 °C).[9]

+ Flow Measurement: The sample is drawn up through the capillary tube by suction to a point
above the upper timing mark. The suction is released, and the time taken for the liquid
meniscus to flow between the upper and lower timing marks is measured accurately.

» Calculation: The kinematic viscosity (v) is calculated by multiplying the measured flow time
(t) by the viscometer's calibration constant (C): v=C x t.
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o Replicates: The measurement is repeated, and the average value is reported.

-

.

Preparation )

1. Select and clean a
calibrated capillary viscometer

2. Mount viscometer in a
constant-temperature bath

3. Load sample and allow
to reach thermal equilibrium

J

-

.

~N

Measurement

4. Draw sample above
upper timing mark

5. Measure efflux time between
the two timing marks

J

-

.

Calculation

R Reporting

C

6. Calculate Kinematic Viscosity:

)

= Calibration Constant (C) x Time (t)

7. Report average of

Geplicate measurements)

J

Click to download full resolution via product page

Caption: Workflow for Viscosity Measurement via Capillary Viscometer.
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Purity and Compositional Analysis (Gas
Chromatography)

Gas chromatography (GC) is the definitive method for analyzing the purity and composition of
fatty acid esters.[11][12]

Methodology:

o Sample Preparation: The ethyl isostearate sample is diluted in a suitable volatile organic
solvent, such as hexane or iso-octane.[11] An internal standard may be added for
quantification.

o GC System: A gas chromatograph equipped with a Flame lonization Detector (FID) and a
capillary column with a polar stationary phase (e.g., Carbowax) is used.[12]

 Injection: A small volume (e.g., 1 pL) of the prepared sample is injected into the heated
injector port of the GC.

o Separation: The components are separated in the column based on their boiling points and
interaction with the stationary phase. A temperature gradient program is typically employed
to ensure efficient separation of different fatty acid esters.[12]

» Detection and Analysis: The FID detects the eluted components, generating a
chromatogram. Peaks are identified by comparing their retention times to those of authentic
standards.[13] Purity is determined by the relative area of the ethyl isostearate peak.

Research Applications in Drug Development and
Cosmetics

The unique physicochemical properties of ethyl isostearate make it a highly versatile
ingredient for researchers and formulators. Its primary functions are as an emollient, skin-
conditioning agent, lubricant, and dispersing agent.[1][2]

» Topical Drug Delivery: The low viscosity, high spreadability, and excellent permeability of
ethyl isostearate are advantageous for topical and transdermal drug delivery systems.[2] It
can act as a vehicle to enhance the penetration of active pharmaceutical ingredients (APIS)
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through the stratum corneum, the skin's primary barrier.[14] Its non-greasy feel improves
patient compliance with dermatological preparations.

+ Pharmaceutical Excipient: In pharmaceutical formulations, esters like ethyl isostearate can
serve as non-toxic solvents and stabilizers for APIs in topical treatments.[15]

o Cosmetic and Skincare Formulations: Ethyl isostearate is widely used in lotions, creams,
sun care products, and hair conditioners.[1] It functions as an emollient, softening and
smoothing the skin by preventing moisture loss without leaving a heavy residue.[2] Its ability
to disperse pigments also makes it useful in color cosmetics.[2]

The relationship between its properties and applications is illustrated below.
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Caption: Link Between Properties and Applications of Ethyl Isostearate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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